Cas no 125131-61-5 (Benzenesulfonyl chloride, 2,6-dimethyl-4-(1-methylethyl)-)

Benzenesulfonyl chloride, 2,6-dimethyl-4-(1-methylethyl)- structure
125131-61-5 structure
Product Name:Benzenesulfonyl chloride, 2,6-dimethyl-4-(1-methylethyl)-
CAS No:125131-61-5
MF:C11H15ClO2S
MW:246.753601312637
CID:1217344
PubChem ID:14869828
Update Time:2025-04-20

Benzenesulfonyl chloride, 2,6-dimethyl-4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonyl chloride, 2,6-dimethyl-4-(1-methylethyl)-
    • 2,6-dimethyl-4-propan-2-ylbenzenesulfonyl chloride
    • SCHEMBL21550418
    • 125131-61-5
    • DTXSID60564850
    • AKOS006221400
    • 2,6-Dimethyl-4-(propan-2-yl)benzene-1-sulfonyl chloride
    • Inchi: 1S/C11H15ClO2S/c1-7(2)10-5-8(3)11(9(4)6-10)15(12,13)14/h5-7H,1-4H3
    • InChI Key: DOWVXIUMXWOPSG-UHFFFAOYSA-N
    • SMILES: ClS(C1C(C)=CC(=CC=1C)C(C)C)(=O)=O

Computed Properties

  • Exact Mass: 246.04825
  • Monoisotopic Mass: 246.0481286g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • PSA: 34.14
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